Cas no 51077-01-1 (1-(4-Methylphenyl)sulfonylproline)

• Product Name: 1-(4-Methylphenyl)sulfonylproline
• CAS No: 51077-01-1
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD00238392
• CID: 823004
• PubChem ID: 691957
• Update Time: 2025-05-20

1-(4-Methylphenyl)sulfonylproline Chemical and Physical Properties

Names and Identifiers

• 1-(Toluene-4-sulfonyl)-pyrrolidine-2-carboxylic acid
• Tos-L-Pro-OH
• TOS-PRO-OH
• Tosyl-L-proline
• (S)-N-Toluenesulfonylpyrrolidine-2-carboxylic acid
• N-p-Tosyl-L-proline
• N-Toluenesulfonyl-L-proline
• N-(p-Toluenesulfonyl)-L-proline
• N-(p-Tolylsulfonyl)-L-proline
• CS-0201855
• AKOS025289384
• EN300-87504
• Tos-Pro-OH, 97%
• n-tosyl-(s)-proline
• AS-46918
• N-Tosyl-l-proline
• p-methylphenylsulfonyl-L-proline
• N-(Toluene-4-sulfonyl)-L-proline
• 1-[(4-Methylphenyl)sulfonyl]proline #
• (2S)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• (2S)-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxylic acid
• N-p-methylphenylsulfonyl-L-proline
• DA-58673
• F10908
• SCHEMBL696506
• (S)-1-tosylpyrrolidine-2-carboxylic acid
• 1-Tosyl-L-Proline
• 51077-01-1
• N-tosyl-proline
• (S)-N-p-toluenesulfonyl proline
• Z115599956
• HY-W142071
• 1-(4-Methylphenyl)sulfonylproline

• MDL： MFCD00238392
• Inchi： 1S/C12H15NO4S/c1-9-4-6-10(7-5-9)18(16,17)13-8-2-3-11(13)12(14)15/h4-7,11H,2-3,8H2,1H3,(H,14,15)
• InChI Key： CGPHGPCHVUSFFA-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(N2C(C(=O)O)CCC2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 269.07200
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 80-90 °C
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 83.06000
• LogP: 2.25140

1-(4-Methylphenyl)sulfonylproline Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(4-Methylphenyl)sulfonylproline

1-(4-Methylphenyl)sulfonylproline (CAS No. 51077-01-1): A Comprehensive Overview

1-(4-Methylphenyl)sulfonylproline (CAS No. 51077-01-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MSP, is a derivative of proline, a non-proteinogenic amino acid, with a sulfonyl group attached to a 4-methylphenyl moiety. The unique structure of 1-(4-Methylphenyl)sulfonylproline endows it with a range of biological activities and potential therapeutic applications.

The chemical structure of 1-(4-Methylphenyl)sulfonylproline can be represented as C₁₃H₁₅NO₄S. The presence of the sulfonyl group and the 4-methylphenyl substituent imparts specific physicochemical properties to the molecule, making it an attractive candidate for various chemical and biological studies. Recent research has highlighted the importance of this compound in areas such as enzyme inhibition, anti-inflammatory activity, and neuroprotective effects.

In the realm of enzyme inhibition, 1-(4-Methylphenyl)sulfonylproline has shown promising results as a potent inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit the activity of dipeptidyl peptidase-IV (DPP-IV), an enzyme that plays a crucial role in glucose metabolism and insulin signaling. This inhibition could have significant implications for the treatment of type 2 diabetes mellitus, where DPP-IV inhibitors are used to enhance the levels of incretin hormones.

Beyond its enzymatic properties, 1-(4-Methylphenyl)sulfonylproline has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that MSP can modulate the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response. These findings suggest that MSP could be a valuable therapeutic agent in the management of inflammatory conditions.

In addition to its anti-inflammatory properties, 1-(4-Methylphenyl)sulfonylproline has been explored for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Studies have indicated that MSP can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegeneration. Furthermore, it has been shown to enhance neurogenesis and improve cognitive function in animal models, making it a promising candidate for the development of neuroprotective drugs.

The pharmacokinetic properties of 1-(4-Methylphenyl)sulfonylproline have also been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. Additionally, its low toxicity profile and high stability make it suitable for long-term administration without significant adverse effects.

In conclusion, 1-(4-Methylphenyl)sulfonylproline (CAS No. 51077-01-1) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, MSP is poised to play a significant role in the advancement of modern medicine.